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Compound of Interest

4'-Bromo-biphenyl-3-carboxylic
Compound Name: o
aci

cat. No.: B1332676

Essential Safety and Handling Guide for 4'-
Bromo-biphenyl-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4'-

Bromo-biphenyl-3-carboxylic acid (CAS No. 885951-66-6). Adherence to these protocols is
essential for ensuring laboratory safety and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)

4'-Bromo-biphenyl-3-carboxylic acid is a chemical that requires careful handling due to its
potential health hazards. The primary risks associated with this compound are detailed in the
table below, along with the recommended personal protective equipment (PPE) to mitigate
these risks.
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Hazard Category

GHS Hazard Statement

Recommended Personal
Protective Equipment
(PPE)

Acute Oral Toxicity

H302: Harmful if swallowed.[1]

Ingestion: Do not eat, drink, or
smoke in laboratory areas.
Wash hands thoroughly with

soap and water after handling.

[1]2]

Skin Corrosion/Irritation

H315: Causes skin irritation.[1]

Gloves: Chemical-resistant
gloves (e.g., nitrile or
neoprene) are required.
Inspect gloves before use and
change them immediately if
contaminated.[3] Lab Coat: A
standard or chemical-resistant
lab coat must be worn and
kept fully buttoned.[3] Clothing:
Long pants and closed-toe

shoes are mandatory.[3]

Serious Eye Damage/Irritation

H319: Causes serious eye

irritation.[1]

Eye Protection: Chemical
safety goggles that meet ANSI
Z87.1 standards are required.
[4] Face Shield: A face shield
worn over safety goggles is
recommended when there is a
significant risk of splashing or

dust generation.[5]

Respiratory Irritation

H335: May cause respiratory

irritation.[1]

Ventilation: All handling of the
solid compound must occur in
a certified chemical fume hood
to prevent the inhalation of
dust.[3] Respiratory Protection:
If engineering controls are
insufficient, a NIOSH-approved

respirator is necessary.[3]
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Disposal: Follow strict

) o ] hazardous waste disposal
] H411: Toxic to aquatic life with
Aquatic Hazard ) protocols. Do not allow the
long lasting effects.[1] ) ]
chemical to enter drains or the

environment.[4][6]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is crucial to minimize exposure and prevent accidents when handling 4'-
Bromo-biphenyl-3-carboxylic acid.

1. Preparation and Engineering Controls:

o Designated Area: All work with this compound must be conducted in a designated area
within a certified chemical fume hood.[3]

» Ventilation Check: Ensure the chemical fume hood is functioning correctly before starting any
procedure.

» Emergency Equipment: Locate the nearest eyewash station and safety shower before
beginning work.

» Gather Materials: Assemble all necessary equipment, such as spatulas, weighing paper, and
glassware, as well as the appropriate waste containers, inside the fume hood.[3]

2. Donning Personal Protective Equipment (PPE):

e Put on all required PPE as detailed in the table above. Ensure gloves are the correct size
and are free of any defects.

3. Handling:

» Weighing and Transferring: Conduct all weighing and transferring of the solid compound
within the chemical fume hood to minimize dust generation.[3]

» Avoid Contact: Use compatible tools to handle the chemical, avoiding direct contact with
skin, eyes, and clothing.[3]
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Container Management: Keep the container tightly closed when not in use.

N

. Post-Handling Procedures:

Decontamination: Thoroughly clean any contaminated surfaces and equipment.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination (e.g., gloves
first, then lab coat and eye protection).

Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves
were worn.[2]

Disposal Plan

Proper disposal of 4'-Bromo-biphenyl-3-carboxylic acid and any contaminated materials is
critical to prevent environmental contamination and ensure regulatory compliance.

e Waste Segregation: As a halogenated organic compound, all waste containing 4'-Bromo-
biphenyl-3-carboxylic acid must be segregated from non-halogenated waste.[6]

» Solid Waste Collection: Place all disposable materials contaminated with the compound
(e.g., gloves, weigh boats, paper towels) into a dedicated, clearly labeled hazardous waste
container.

e Labeling: The hazardous waste container must be labeled with "Hazardous Waste" and the
full chemical name, "4'-Bromo-biphenyl-3-carboxylic acid."[6]

o Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area, away from incompatible materials.[6]

o Disposal Procedure: Arrange for the disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal company. The likely disposal method is high-temperature incineration.[6]

Safe Handling Workflow
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Workflow for Safe Handling of 4'-Bromo-biphenyl-3-carboxylic acid

1. Preparation

Designate work area in fume hood

4

Verify fume hood function

\ 4

Locate eyewash & safety shower

\ 4

Assemble equipment & waste containers

2. Don PPE

Wear gloves, lab coat, and eye protection

3. Hahdling

Weigh and transfer in fume hood

4

Avoid direct contact

\ 4

Keep container closed

4. Post-Handling

Clean work surfaces

4

Remove PPE correctly

\ 4

Wash hands thoroughly

5. Digposal
A/

Segregate halogenated waste

Label container ‘Hazardous Waste'

Store in designated area

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4'-Bromo-biphenyl-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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